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Compound of Interest

Compound Name:
N-Octadecanoyl-L-homoserine

lactone

Cat. No.: B022371 Get Quote

Essential Safety and Handling of N-
Octadecanoyl-L-homoserine lactone
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the operational use and disposal of N-Octadecanoyl-L-homoserine
lactone, a bacterial quorum-sensing signaling molecule.[1]

Disclaimer: This information is for research use only and not intended for human or veterinary

diagnostic or therapeutic use.[2] It is crucial to consult the full Safety Data Sheet (SDS) for the

specific product you are using.

Hazard Identification and First Aid
According to the Globally Harmonized System (GHS), N-Octadecanoyl-L-homoserine
lactone is not classified as a hazardous substance.[2] However, it is good laboratory practice

to handle all chemicals with care.

First Aid Measures:

After inhalation: Move the person to fresh air. If they are not breathing, give artificial

respiration. Consult a doctor if complaints arise.[3]
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After skin contact: While the product is generally not considered a skin irritant, it is advisable

to wash the affected area with soap and plenty of water.[2][3]

After eye contact: Rinse the opened eye for several minutes under running water as a

precaution.[2][3]

After swallowing: Rinse the mouth with water. Never give anything by mouth to an

unconscious person. If symptoms persist, consult a doctor.[3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

N-Octadecanoyl-L-homoserine lactone, based on a conservative approach to laboratory

safety.

PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use a proper glove removal

technique (without touching the glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use.[3]

Wear appropriate protective clothing to prevent

skin exposure.[4]

Respiratory Protection

For nuisance levels of dust, use type N95 (US)

or type P1 (EN 143) dust masks. Use

respirators and components tested and

approved under appropriate government

standards such as NIOSH (US) or CEN (EU).[3]

Operational and Disposal Plans
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Handling and Storage:

Handling: Avoid dust formation. Avoid breathing vapors, mist, or gas. Provide appropriate

exhaust ventilation at places where dust is formed.[3]

Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated

place.[3]

Accidental Release Measures:

Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[3]

Environmental Precautions: No special environmental precautions are required.[3] Do not

allow the substance to enter sewers or surface/ground water.[2]

Containment and Cleaning: Sweep up and shovel the material. Keep it in suitable, closed

containers for disposal.[3]

Disposal:

Disposal must be made according to official regulations.[2] Keep in suitable, closed

containers for disposal.[3]

Experimental Workflow and Safety
The following diagram illustrates a logical workflow for safely handling N-Octadecanoyl-L-
homoserine lactone in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/msds/n-octanoyl-dl-homoserine-lactone.pdf
https://www.chemicalbook.com/msds/n-octanoyl-dl-homoserine-lactone.pdf
https://www.chemicalbook.com/msds/n-octanoyl-dl-homoserine-lactone.pdf
https://www.chemicalbook.com/msds/n-octanoyl-dl-homoserine-lactone.pdf
https://cdn.caymanchem.com/cdn/msds/13209m.pdf
https://www.chemicalbook.com/msds/n-octanoyl-dl-homoserine-lactone.pdf
https://cdn.caymanchem.com/cdn/msds/13209m.pdf
https://www.chemicalbook.com/msds/n-octanoyl-dl-homoserine-lactone.pdf
https://www.benchchem.com/product/b022371?utm_src=pdf-body
https://www.benchchem.com/product/b022371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for N-Octadecanoyl-L-homoserine lactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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